3-butoxy-N,2,2-trimethylcyclobutan-1-amine

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 3-butoxy-N,2,2-trimethylcyclobutan-1-amine
• InChI: InChI=1S/C11H23NO/c1-5-6-7-13-10-8-9(12-4)11(10,2)3/h9-10,12H,5-8H2,1-4H3
• InChI Key: CEDKRBZVHVWKPM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1CC(C1(C)C)NC

Description

3-butoxy-N,2,2-trimethylcyclobutan-1-amine is a chemical compound with the molecular formula C11H23NO It is known for its unique structure, which includes a cyclobutane ring substituted with butoxy and trimethylamine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-butoxy-N,2,2-trimethylcyclobutan-1-amine typically involves the reaction of cyclobutanone with butylamine under specific conditions. The reaction is carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and scalability. The use of advanced purification techniques, such as distillation and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-butoxy-N,2,2-trimethylcyclobutan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Electrophiles like alkyl halides are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

3-butoxy-N,2,2-trimethylcyclobutan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-butoxy-N,2,2-trimethylcyclobutan-1-amine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 3-butoxy-N,2,2-trimethylcyclobutan-1-amine hydrochloride
• This compound acetate

Uniqueness

This compound is unique due to its specific substitution pattern on the cyclobutane ring. This structural feature imparts distinct chemical and physical properties, making it valuable for various applications.